BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for SMI
6860766 in Mouse Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SMI 6860766

Cat. No.: B15585280

For Researchers, Scientists, and Drug Development Professionals

Introduction

SMI 6860766 is a small molecule inhibitor that specifically targets the interaction between
CD40 and TNF receptor-associated factor 6 (TRAF6). This interaction is a critical node in
inflammatory signaling pathways, making SMI 6860766 a valuable tool for investigating the role
of CD40-TRAF6 signaling in various disease models. These application notes provide detailed
protocols and dosage information for the use of SMI 6860766 in mouse models of diet-induced
obesity and other inflammatory conditions.

Mechanism of Action

SMI 6860766 functions by disrupting the binding of TRAF6 to the cytoplasmic domain of CD40.
This inhibition prevents the downstream activation of pro-inflammatory signaling cascades,
including the NF-kB pathway. By blocking this interaction, SMI 6860766 can effectively reduce
the production of inflammatory cytokines and mitigate inflammatory responses in vivo.

Signaling Pathway of CD40-TRAF6 Inhibition by SMI 6860766
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 To cite this document: BenchChem. [Application Notes and Protocols for SMI 6860766 in
Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585280#smi-6860766-dosage-for-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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